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Compound of Interest

Compound Name:
2-benzenesulfonamidobenzoic

acid

Cat. No.: B1265567 Get Quote

2-Benzenesulfonamidobenzoic acid, also known as N-phenylsulfonylanthranilic acid, is a

synthetic organic compound. Its unique structure, combining a benzoic acid moiety with a

benzenesulfonamide group, makes it a valuable scaffold in the design of bioactive molecules.

Table 1: Key Identifiers and Properties

Property Value Source

CAS Number 34837-67-7 [1][2]

Molecular Formula C₁₃H₁₁NO₄S [1][3]

Molecular Weight 277.30 g/mol [1][3]

Synonyms

2-(Phenylsulfonamido)benzoic

acid, 2-

[(Phenylsulfonyl)amino]benzoic

acid, N-

phenylsulfonylanthranilic acid

[1]

Purity Typically ≥98% [1]

| Appearance | Brownish-black crystals (after recrystallization in methanol) |[3] |

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1265567?utm_src=pdf-interest
https://www.benchchem.com/product/b1265567?utm_src=pdf-body
https://cymitquimica.com/products/IN-DA00CLT4/2-benzenesulfonamidobenzoic-acid/
https://www.omichem.com/en/products/productsView/2-Benzenesulfonamidobenzoic-acid
https://cymitquimica.com/products/IN-DA00CLT4/2-benzenesulfonamidobenzoic-acid/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2969753/
https://cymitquimica.com/products/IN-DA00CLT4/2-benzenesulfonamidobenzoic-acid/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2969753/
https://cymitquimica.com/products/IN-DA00CLT4/2-benzenesulfonamidobenzoic-acid/
https://cymitquimica.com/products/IN-DA00CLT4/2-benzenesulfonamidobenzoic-acid/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2969753/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Purification
The synthesis of 2-benzenesulfonamidobenzoic acid is typically achieved through a

straightforward condensation reaction between anthranilic acid and benzenesulfonyl chloride.

[3] This reaction is a classic example of nucleophilic acyl substitution at the sulfonyl group.

Causality in Synthesis:
The choice of reaction conditions is critical for maximizing yield and purity. The reaction is

initiated in a basic medium (pH 8-9 maintained with sodium carbonate) to deprotonate the

amino group of anthranilic acid.[3] This enhances its nucleophilicity, facilitating the attack on the

electrophilic sulfur atom of benzenesulfonyl chloride. Upon completion, the reaction mixture is

acidified. This protonates the carboxylate group, rendering the final product insoluble in the

aqueous solution and allowing for its precipitation and subsequent isolation.

Experimental Protocol: Synthesis and Recrystallization
Objective: To synthesize 2-benzenesulfonamidobenzoic acid via condensation.

Materials:

Anthranilic acid (1.0 g, 7.3 mmol)

Benzenesulfonyl chloride (1.29 g, 7.3 mmol)

1M Sodium Carbonate (Na₂CO₃) solution

1N Hydrochloric Acid (HCl)

Distilled water

Methanol (for recrystallization)

Procedure:

Dissolve anthranilic acid in 10 mL of distilled water in a 25 mL round-bottom flask.

Adjust the pH of the solution to 8–9 using 1M Na₂CO₃ solution. This step is crucial to activate

the nucleophile.
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Add benzenesulfonyl chloride to the solution portion-wise while stirring at room temperature.

Continue stirring until all the benzenesulfonyl chloride has been consumed (reaction

progress can be monitored by TLC).

Once the reaction is complete, acidify the solution to a pH of 1–2 with 1N HCl to precipitate

the product.

Filter the resulting precipitate using a Buchner funnel.

Wash the precipitate thoroughly with distilled water to remove any inorganic salts.

Dry the crude product in a desiccator or a vacuum oven.

For purification, recrystallize the dried solid from methanol to yield pure brownish-black

crystals of 2-benzenesulfonamidobenzoic acid.[3]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2-benzenesulfonamidobenzoic acid.
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Molecular Structure and Crystallography
The structural characteristics of 2-benzenesulfonamidobenzoic acid have been elucidated

through X-ray crystallography. The molecule, with the formula C₁₃H₁₁NO₄S, exhibits specific

bond lengths and angles that are consistent with established values for sulfonamide

derivatives.[3]

Dihedral Angle: A notable feature is the dihedral angle of 13.7° between the planes of the

benzene ring and the carboxyl group.[3]

Bond Distances: The S1—N1 bond distance is 1.6213 Å, and the average S=O distance is

1.4248 Å.[3]

Hydrogen Bonding: The molecular structure is stabilized by intramolecular N—H⋯O

hydrogen bonds. In the crystal lattice, the packing is further stabilized by intermolecular O—

H⋯O and C—H⋯O hydrogen bonds. The O—H⋯O interactions lead to the formation of a

cyclic dimer structure.[3] This dimerization is a key feature influencing the compound's solid-

state properties, such as melting point and solubility.

Applications in Drug Development and Research
The sulfonamide moiety is a well-established pharmacophore, and derivatives of 2-
benzenesulfonamidobenzoic acid are being explored for various therapeutic applications.

Inhibition of Methionine Aminopeptidase-2 (MetAP2)
This compound is part of a class of anthranilic sulfonamide derivatives investigated as

inhibitors of Methionine aminopeptidase-2 (MetAP2).[3] MetAP2 is a crucial enzyme for the

post-translational processing of proteins and is a validated target for cancer therapy. By

inhibiting MetAP2, these compounds can disrupt angiogenesis and suppress tumor growth.

Allosteric Modulation of MrgX1
The 2-(sulfonamido)benzamide core, derived from 2-benzenesulfonamidobenzoic acid, is

central to the synthesis of positive allosteric modulators of the Mas-related G protein-coupled

receptor X1 (MrgX1).[4] MrgX1 is a target for developing novel non-opioid analgesics, and

modulating its activity can provide a new avenue for pain management. The synthetic route
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involves coupling the sulfonamide with various anilines to generate a library of potential

modulators.[4]

Conceptual Mechanism of Action: Enzyme Inhibition

Normal Enzymatic Reaction

Inhibition Pathway

Substrate Enzyme (e.g., MetAP2) Product

2-Benzenesulfonamido-
benzoic acid derivative Inhibited Enzyme

No Product Formation

Click to download full resolution via product page

Caption: Conceptual diagram of enzyme inhibition by a derivative.

Analytical Characterization
High-Performance Liquid Chromatography (HPLC) is a standard and reliable technique for

assessing the purity and quantifying 2-benzenesulfonamidobenzoic acid. A reverse-phase

HPLC method with UV detection is suitable for this purpose.

Protocol: HPLC-UV Analysis
Objective: To determine the purity of a synthesized batch of 2-benzenesulfonamidobenzoic
acid.

Instrumentation & Conditions:

HPLC System: Standard HPLC with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).
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Mobile Phase: An isocratic or gradient mixture of acetonitrile (ACN) and water containing

0.1% trifluoroacetic acid (TFA) or phosphoric acid. A typical starting point could be 60:40

ACN:Water.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 254 nm or 275 nm, based on the UV absorbance maxima of the

compound.[5]

Injection Volume: 10 µL.

Sample Preparation:

Accurately weigh approximately 1 mg of the compound.

Dissolve in 10 mL of the mobile phase or a suitable solvent like methanol to create a 100

µg/mL stock solution.

Filter the sample through a 0.45 µm syringe filter before injection to protect the column.

Data Analysis:

The purity is determined by calculating the area percentage of the main peak relative to the

total area of all peaks in the chromatogram.

Safety and Handling
While a specific safety data sheet (SDS) for 2-benzenesulfonamidobenzoic acid is not widely

available, data from related compounds like benzoic acid and benzenesulfonamides can inform

safe handling practices.[6][7][8][9]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.[6][9]

Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust.[7][9] Avoid contact with skin and eyes. Wash hands thoroughly after handling.[6][7]

Hazards: May cause skin and eye irritation.[6] Harmful if swallowed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://sielc.com/hplc-separation-of-benzoic-and-2-naphtalenesulfonic-acids
https://www.benchchem.com/product/b1265567?utm_src=pdf-body
https://www.sigmaaldrich.com/AU/en/sds/SIAL/242381?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AA30574&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC413995000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221800010&productDescription=BENZOIC+ACID%2C+P.A.+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/AU/en/sds/SIAL/242381?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC221800010&productDescription=BENZOIC+ACID%2C+P.A.+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA30574&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221800010&productDescription=BENZOIC+ACID%2C+P.A.+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/AU/en/sds/SIAL/242381?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AA30574&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/AU/en/sds/SIAL/242381?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8][9]

First Aid:

Eyes: Immediately rinse with plenty of water for at least 15 minutes and seek medical

attention.[7][9]

Skin: Wash off with soap and plenty of water.[6]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[7]

[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://sielc.com/hplc-separation-of-benzoic-and-2-naphtalenesulfonic-acids
https://sielc.com/hplc-separation-of-benzoic-and-2-naphtalenesulfonic-acids
https://www.sigmaaldrich.com/AU/en/sds/SIAL/242381?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AA30574&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC413995000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221800010&productDescription=BENZOIC+ACID%2C+P.A.+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1265567#2-benzenesulfonamidobenzoic-acid-cas-number
https://www.benchchem.com/product/b1265567#2-benzenesulfonamidobenzoic-acid-cas-number
https://www.benchchem.com/product/b1265567#2-benzenesulfonamidobenzoic-acid-cas-number
https://www.benchchem.com/product/b1265567#2-benzenesulfonamidobenzoic-acid-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265567?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

